![molecular formula C12H7ClN2S B1320575 2-(6-Chloro-3-pyridinyl)-1,3-benzothiazole CAS No. 54628-02-3](/img/structure/B1320575.png)
2-(6-Chloro-3-pyridinyl)-1,3-benzothiazole
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Overview
Description
2-(6-Chloro-3-pyridinyl)-1,3-benzothiazole, also known as 6-chloro-3-pyridyl-1,3-benzothiazole, is an organic compound used in various scientific research applications. It is a heterocyclic compound consisting of a benzothiazole ring and a pyridine ring, both of which are fused together by a chlorine atom. This compound has been studied for its potential use in medicinal applications, such as the treatment of certain types of cancer, and has been used in laboratory experiments to study its biochemical and physiological effects. In
Scientific Research Applications
PI3K/mTOR Inhibitors
- Study: N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, a compound related to 2-(6-Chloro-3-pyridinyl)-1,3-benzothiazole, was investigated as an inhibitor of PI3Kα and mTOR, showing potential in vitro and in vivo efficacy (Stec et al., 2011).
Chemistry and Properties
- Review: A comprehensive review was conducted on the chemistry of compounds containing 2,2′-pyridine-2,6-diylbis(1,3-benzothiazole), including their preparation, properties, and biological and electrochemical activities (Boča et al., 2011).
Antimicrobial Studies
- Study: Various derivatives of this compound were synthesized and evaluated for their antibacterial and antifungal activities (Patel & Agravat, 2007).
Anticancer Activities
- Study: Novel benzothiazole-2-thiol derivatives were synthesized, and their structures were determined. The effects of these compounds on various human cancer cell lines were investigated, showing potential as anticancer agents (Shi et al., 2012).
Nucleic Acid Interactions
- Study: Benzothiazole ligands, including those based on this compound, were screened for their interactions with different nucleic acid structures, providing insights into their potential in medicinal chemistry (Zonjić et al., 2022).
Synthesis and Biological Evaluation
- Study: Various synthetic routes and biological evaluations of this compound and its derivatives were explored, highlighting their potential in drug development and pharmacology (Elgemeie et al., 2020).
Mechanism of Action
Target of Action
The primary target of 2-(6-Chloro-3-pyridinyl)-1,3-benzothiazole is the nicotinic acetylcholine receptors . These receptors play a crucial role in the transmission of signals in the nervous system of insects .
Mode of Action
This compound works by interfering with the transmission of stimuli in the insect nervous system . Specifically, it causes a blockage of the nicotinergic neuronal pathway . By blocking nicotinic acetylcholine receptors, this compound prevents acetylcholine from transmitting impulses between nerves, resulting in the insect’s paralysis and eventual death .
Biochemical Pathways
The biochemical pathways affected by this compound involve the disruption of the normal functioning of the nicotinic acetylcholine receptors . This disruption leads to a blockage in the transmission of nerve impulses, which in turn affects various downstream effects such as the paralysis and death of the insect .
Pharmacokinetics
It is known that this compound is more toxic to insects than to mammals because it binds much more strongly to insect neuron receptors .
Result of Action
The molecular and cellular effects of the action of this compound include the disruption of the normal functioning of the insect’s nervous system, leading to paralysis and eventual death .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it has been found that the degradation of this compound is faster under direct sunlight and at higher soil moisture . Furthermore, the presence of certain microorganisms in the environment can also contribute to the degradation of this compound .
properties
IUPAC Name |
2-(6-chloropyridin-3-yl)-1,3-benzothiazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClN2S/c13-11-6-5-8(7-14-11)12-15-9-3-1-2-4-10(9)16-12/h1-7H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVUJOCVGIIXGBQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=CN=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClN2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501287680 |
Source
|
Record name | 2-(6-Chloro-3-pyridinyl)benzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501287680 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.72 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54628-02-3 |
Source
|
Record name | 2-(6-Chloro-3-pyridinyl)benzothiazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=54628-02-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(6-Chloro-3-pyridinyl)benzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501287680 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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